Methyl 2-amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C15H18ClNO2/c1-9-3-4-10(11(16)5-9)14-6-15(7-14,8-14)12(17)13(18)19-2/h3-5,12H,6-8,17H2,1-2H3
• InChI Key: COJNWJIMOHLMKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C23CC(C2)(C3)C(C(=O)OC)N)Cl
• Molecular Formula: C15H18ClNO2
• Molecular Weight: 279.76 g/mol
• CAS No.: 2287268-62-4

Description

“Methyl 2-amino-2-[3-(2-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate” is a complex organic compound. It contains a bicyclic pentane (a two-ring structure with five carbon atoms), a chloro-methylphenyl group (a benzene ring with a chlorine atom and a methyl group), and an acetate group with an amino substitution. The presence of these functional groups suggests that this compound could participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane ring, the introduction of the chloro-methylphenyl group, and the attachment of the acetate group with an amino substitution. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the bicyclic pentane and phenyl rings. These ring structures may influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in chemical reactions. For example, the amino group could engage in reactions such as acid-base equilibria or nucleophilic substitutions. The acetate group could undergo hydrolysis, and the phenyl ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the acetate and amino groups could increase its solubility in polar solvents. The aromatic ring could contribute to its UV/Vis absorption spectrum.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a pharmaceutical, it might interact with biological receptors or enzymes in specific ways. Without more information, it’s difficult to predict the exact mechanism of action.

Future Directions

The future research directions for this compound could be vast and would depend on its intended applications. It could be explored for potential uses in fields like medicinal chemistry, materials science, or synthetic chemistry.